1,5-Dipropylpyrimidine-2,4(1H,3H)-dione

• CAS No.: 61402-80-0
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 1,5-dipropylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H16N2O2/c1-3-5-8-7-12(6-4-2)10(14)11-9(8)13/h7H,3-6H2,1-2H3,(H,11,13,14)
• InChI Key: IGVFZBQBBPWISF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN(C(=O)NC1=O)CCC

Description

1,5-Dipropylpyrimidine-2,4(1H,3H)-dione is a pyrimidine-dione derivative characterized by two propyl substituents at positions 1 and 5 of the pyrimidine ring. Pyrimidine-diones are heterocyclic compounds with a fused diketone structure, often studied for their biological activities, including antimicrobial, antiviral, and enzyme inhibitory properties.

Comparison with Similar Compounds

Comparison with Similar Pyrimidine-dione Derivatives

Structural and Functional Group Variations

The substituent positions and functional groups significantly influence the physicochemical and biological properties of pyrimidine-diones. Below is a comparative analysis based on evidence-derived analogs:

Table 1: Structural and Functional Comparison

Compound Name (Simplified)	Substituents (Positions)	Key Functional Groups	Biological Activity/Application	Reference
1,5-Dipropylpyrimidine-2,4-dione	Propyl (1,5)	Pyrimidine-dione core	Not explicitly reported	N/A
6-(Piperidinylmethyl)-pyrimidine-2,4-dione	Piperidinylmethyl (6), dimethylphenoxy	Piperidine, phenoxy	Anti-mycobacterial (tuberculosis)
7-Chloro-6-fluoro-pyridopyrimidine-dione	Cl (7), F (6), pyridinyl (1)	Halogens, pyridine	Synthetic intermediate (process patent)
6-(Diazepan-1-yl)-1,3-diisopropyl-dione	Diazepan (6), isopropyl (1,3)	Seven-membered diazepane ring	Medicinal use (unspecified)
1,5-Dimethyl-6-(trifluoromethylphenyl)-dione	Methyl (1,5), trifluoromethylphenyl (6)	Trifluoromethyl, pyridinyloxy	Clinical development (unspecified)

Key Findings from Comparative Analysis

Substituent Position and Activity

• Position 1 and 5 (Dipropyl vs. Methyl/Isopropyl): The dipropyl groups in the target compound likely enhance lipophilicity compared to methyl () or isopropyl () substituents. This could improve blood-brain barrier penetration but may reduce solubility in aqueous media.
• Position 6 Modifications: Substituents at position 6 are critical for target specificity. For example: The piperidinylmethyl-phenoxy group in ’s compound confers anti-mycobacterial activity, likely through interactions with bacterial enzymes . The trifluoromethylphenyl group in enhances electronic effects, improving receptor binding affinity in medicinal applications . Halogenation (Cl, F) in increases metabolic stability and lipophilicity, common in kinase inhibitors or antivirals .

Functional Group Impact

• Aromatic vs. Aliphatic Substituents: Aryl groups (e.g., phenoxy in ) enable π-π stacking with biological targets, whereas aliphatic chains (e.g., propyl in the target compound) prioritize hydrophobic interactions.
• Chiral Centers:
  Compounds with (S)-configurations () exhibit enantiomer-specific activity, suggesting the target compound’s stereochemistry (if present) could influence efficacy .

Pharmacological Profiles

• Anti-Mycobacterial Activity: highlights the role of bulky aromatic substituents (e.g., phenoxy-piperidine) in targeting mycobacterial enzymes, a feature absent in the dipropyl derivative .
• Metabolic Stability: Halogenated derivatives () resist oxidative metabolism, whereas alkyl chains (e.g., propyl) may undergo β-oxidation, shortening half-life .